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Compound of Interest

Compound Name: 5-Hydroxypentanal

Cat. No.: B1214607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Hydroxypentanal, a bifunctional
organic compound of interest in various fields of chemical synthesis and research. This
document details its chemical and physical properties, experimental protocols for its synthesis,
and its applications, particularly as an intermediate in the development of pharmaceuticals and
agrochemicals.

Core Chemical and Physical Properties

5-Hydroxypentanal, also known as 5-hydroxyvaleraldehyde, is an aliphatic organic compound
that features both a hydroxyl (-OH) and an aldehyde (-CHO) functional group. Its bifunctionality
makes it a versatile building block in organic synthesis.[1] The molecular formula of 5-
Hydroxypentanal is CsH1002.[1][2][3][4] The molecular weight is approximately 102.13 g/mol .
[L12][3]51141[6]

A summary of its key quantitative properties is presented in the table below.
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Property Value Source
Molecular Formula CsH1002 [21[3114]
Molecular Weight 102.13 g/mol [1112][3]1[4][6]
CAS Number 4221-03-8 [2][3]

IUPAC Name 5-hydroxypentanal [1][6]
Density 1.055 g/cm3 (at 25 °C) [3]

Boiling Point 115-122 °C (at 15 mmHg) [3]
Refractive Index 1.453 (at 20 °C) [3]

Synthesis of 5-Hydroxypentanal

5-Hydroxypentanal can be synthesized through various methods. One common and effective
laboratory-scale method is the hydration of 2,3-dihydropyran.[1][2][3] Additionally, it can be
produced through the reductive amination of biomass-derived precursors, a method noted for
its high yield.[1]

This protocol is adapted from a procedure described in Organic Syntheses.[2]
Materials:

¢ 2,3-Dihydropyran (100 g)

o Concentrated Hydrochloric Acid (25 ml)

o Water (300 ml)

e 20% Sodium Hydroxide solution

e Phenolphthalein indicator

o Diethyl ether

Procedure:
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 In a 1-liter three-necked flask equipped with a Hershberg stirrer, combine 300 ml| of water
and 25 ml of concentrated hydrochloric acid.[2]

e Add 100 g of 2,3-dihydropyran to the acid solution.[2] The order of addition is important.[2]

 Stir the mixture vigorously. The solution will become homogeneous in approximately 5-10
minutes.[2] Continue stirring for an additional 20 minutes.[2]

e Add a few drops of phenolphthalein indicator to the solution.[2]

» Neutralize the acid by adding 20% sodium hydroxide solution until a faint pink color persists.

[2]

o Transfer the solution to a continuous extractor and extract with diethyl ether for
approximately 16 hours.[2]

o Collect the ether extract and remove the ether by distillation under reduced pressure using a
water pump.[2]

« Distill the remaining residue at a pressure of about 10 mm. The product will distill as a clear,
colorless, viscous oil at 62—66°C/9—-10 mm.[2]

e The expected yield is between 90-95 g (74—79%).[2]

Reactants

Process Steps Product

Mixing and Stirring |—>| Neutralization with NaOH |—>| Ether Extraction |—>| Distillation |—> 5-Hydroxypentanal

2,3-Dihydropyran

A

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Hydroxypentanal.
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Applications in Research and Development

5-Hydroxypentanal serves as a valuable intermediate in the synthesis of a variety of more
complex molecules.[1] Its dual functionality allows it to participate in a range of chemical
reactions, including oxidation to carboxylic acids, reduction to diols, and condensation
reactions with amines to form imines.[1]

Key Application Areas:

e Pharmaceutical Synthesis: It is an important intermediate in the manufacturing of various
pharmaceuticals.[1]

e Agrochemical Synthesis: It is also utilized in the production of agrochemicals.[1]

¢ Biomass Conversion: The compound is explored for its role in biomass conversion
processes, contributing to the field of sustainable chemistry.[1]

o Chemical Research: It is widely used in research to study the reactions of aldehydes and
alcohols.[1] For instance, it can be used to produce other chemical compounds like 5-Amino-
1-pentanol.[3]

While 5-Hydroxypentanal is a key synthetic intermediate, specific signaling or metabolic
pathways in which it is a primary component are not extensively documented in publicly
available literature. Its primary role in a research and drug development context is as a
versatile starting material for the construction of more complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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